4-Nitrophenyl 4-[bis(2H-1,3-benzodioxol-5-yl)(hydroxy)methyl]piperidine-1-carboxylate

• CAS No.: 1101854-58-3
• Product Name: 4-Nitrophenyl 4-[bis(2H-1,3-benzodioxol-5-yl)(hydroxy)methyl]piperidine-1-carboxylate
• Molecular Formula: C27H24N2O9
• Molecular Weight: 520.5 g/mol
• IUPAC Name: (4-nitrophenyl) 4-[bis(1,3-benzodioxol-5-yl)-hydroxymethyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C27H24N2O9/c30-26(38-21-5-3-20(4-6-21)29(32)33)28-11-9-17(10-12-28)27(31,18-1-7-22-24(13-18)36-15-34-22)19-2-8-23-25(14-19)37-16-35-23/h1-8,13-14,17,31H,9-12,15-16H2
• Standard InChIKey: SEGYOKHGGFKMCX-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(C2=CC3=C(C=C2)OCO3)(C4=CC5=C(C=C4)OCO5)O)C(=O)OC6=CC=C(C=C6)[N+](=O)[O-]
• Canonical SMILES: C1CN(CCC1C(C2=CC3=C(C=C2)OCO3)(C4=CC5=C(C=C4)OCO5)O)C(=O)OC6=CC=C(C=C6)[N+](=O)[O-]
• Appearance: Solid powder
• Description: JZL184 is highly selective, and potent MAGL inhibitor ( monoacylglycerol lipase inhibitor). JZL184 improves behavior and neural properties in Ts65Dn mice, a model of down syndrome. JZL184 attenuates LPS-induced increases in cytokine expression in the rat frontal cortex and plasma: differential mechanisms of action. JZL184 also suppresses inflammatory pain in the mouse carrageenan model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JZL 184; JZL-184; JZL184
• Reference: 1: Lysenko LV, Kim J, Henry C, Tyrtyshnaia A, Kohnz RA, Madamba F, Simon GM, Kleschevnikova NE, Nomura DK, Ezekowitz RA, Kleschevnikov AM. Monoacylglycerol Lipase Inhibitor JZL184 Improves Behavior and Neural Properties in Ts65Dn Mice, a Model of Down Syndrome. PLoS One. 2014 Dec 4;9(12):e114521. doi: 10.1371/journal.pone.0114521. eCollection 2014. PubMed PMID: 25474204.; 2: Khasabova IA, Yao X, Paz J, Lewandowski CT, Lindberg AE, Coicou L, Burlakova N, Simone DA, Seybold VS. JZL184 is anti-hyperalgesic in a murine model of cisplatin-induced peripheral neuropathy. Pharmacol Res. 2014 Oct 7;90C:67-75. doi: 10.1016/j.phrs.2014.09.008. [Epub ahead of print] PubMed PMID: 25304184.; 3: Ma L, Wang L, Yang F, Meng XD, Wu C, Ma H, Jiang W. Disease-modifying effects of RHC80267 and JZL184 in a pilocarpine mouse model of temporal lobe epilepsy. CNS Neurosci Ther. 2014 Oct;20(10):905-15. doi: 10.1111/cns.12302. Epub 2014 Jul 3. PubMed PMID: 24989980.; 4: Fernández-Suárez D, Celorrio M, Riezu-Boj JI, Ugarte A, Pacheco R, González H, Oyarzabal J, Hillard CJ, Franco R, Aymerich MS. The monoacylglycerol lipase inhibitor JZL184 is neuroprotective and alters glial cell phenotype in the chronic MPTP mouse model. Neurobiol Aging. 2014 Nov;35(11):2603-16. doi: 10.1016/j.neurobiolaging.2014.05.021. Epub 2014 May 28. PubMed PMID: 24973119.; 5: Seillier A, Dominguez Aguilar D, Giuffrida A. The dual FAAH/MAGL inhibitor JZL195 has enhanced effects on endocannabinoid transmission and motor behavior in rats as compared to those of the MAGL inhibitor JZL184. Pharmacol Biochem Behav. 2014 Sep;124:153-9. doi: 10.1016/j.pbb.2014.05.022. Epub 2014 Jun 6. PubMed PMID: 24911644; PubMed Central PMCID: PMC4150743.; 6: Kinsey SG, Wise LE, Ramesh D, Abdullah R, Selley DE, Cravatt BF, Lichtman AH. Repeated low-dose administration of the monoacylglycerol lipase inhibitor JZL184 retains cannabinoid receptor type 1-mediated antinociceptive and gastroprotective effects. J Pharmacol Exp Ther. 2013 Jun;345(3):492-501. doi: 10.1124/jpet.112.201426. Epub 2013 Feb 14. PubMed PMID: 23412396; PubMed Central PMCID: PMC3657109.; 7: Kerr DM, Harhen B, Okine BN, Egan LJ, Finn DP, Roche M. The monoacylglycerol lipase inhibitor JZL184 attenuates LPS-induced increases in cytokine expression in the rat frontal cortex and plasma: differential mechanisms of action. Br J Pharmacol. 2013 Jun;169(4):808-19. doi: 10.1111/j.1476-5381.2012.02237.x. PubMed PMID: 23043675; PubMed Central PMCID: PMC3687661.; 8: Crow JA, Bittles V, Borazjani A, Potter PM, Ross MK. Covalent inhibition of recombinant human carboxylesterase 1 and 2 and monoacylglycerol lipase by the carbamates JZL184 and URB597. Biochem Pharmacol. 2012 Nov 1;84(9):1215-22. doi: 10.1016/j.bcp.2012.08.017. Epub 2012 Aug 27. PubMed PMID: 22943979; PubMed Central PMCID: PMC3470872.; 9: Woodhams SG, Wong A, Barrett DA, Bennett AJ, Chapman V, Alexander SP. Spinal administration of the monoacylglycerol lipase inhibitor JZL184 produces robust inhibitory effects on nociceptive processing and the development of central sensitization in the rat. Br J Pharmacol. 2012 Dec;167(8):1609-19. doi: 10.1111/j.1476-5381.2012.02179.x. PubMed PMID: 22924700; PubMed Central PMCID: PMC3525864.; 10: Ghosh S, Wise LE, Chen Y, Gujjar R, Mahadevan A, Cravatt BF, Lichtman AH. The monoacylglycerol lipase inhibitor JZL184 suppresses inflammatory pain in the mouse carrageenan model. Life Sci. 2013 Mar 19;92(8-9):498-505. doi: 10.1016/j.lfs.2012.06.020. Epub 2012 Jun 28. PubMed PMID: 22749865; PubMed Central PMCID: PMC3717616.; 11: Sciolino NR, Zhou W, Hohmann AG. Enhancement of endocannabinoid signaling with JZL184, an inhibitor of the 2-arachidonoylglycerol hydrolyzing enzyme monoacylglycerol lipase, produces anxiolytic effects under conditions of high environmental aversiveness in rats. Pharmacol Res. 2011 Sep;64(3):226-34. doi: 10.1016/j.phrs.2011.04.010. Epub 2011 May 11. PubMed PMID: 21600985; PubMed Central PMCID: PMC3140828.; 12: Björklund E, Norén E, Nilsson J, Fowler CJ. Inhibition of monoacylglycerol lipase by troglitazone, N-arachidonoyl dopamine and the irreversible inhibitor JZL184: comparison of two different assays. Br J Pharmacol. 2010 Dec;161(7):1512-26. doi: 10.1111/j.1476-5381.2010.00974.x. PubMed PMID: 20735405; PubMed Central PMCID: PMC3010564.; 13: Pan B, Wang W, Long JZ, Sun D, Hillard CJ, Cravatt BF, Liu QS. Blockade of 2-arachidonoylglycerol hydrolysis by selective monoacylglycerol lipase inhibitor 4-nitrophenyl 4-(dibenzo[d][1,3]dioxol-5-yl(hydroxy)methyl)piperidine-1-carboxylate (JZL184) Enhances retrograde endocannabinoid signaling. J Pharmacol Exp Ther. 2009 Nov;331(2):591-7. doi: 10.1124/jpet.109.158162. Epub 2009 Aug 7. PubMed PMID: 19666749; PubMed Central PMCID: PMC2775254.
• PubChem Compound: 25021165
• Last Modified: Nov 11 2021